Cas no 2097921-89-4 (4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one)
4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one
- 4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-pyridin-3-ylpiperazin-2-one
- 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one
-
- Inchi: 1S/C18H17ClFN3O2/c19-15-10-13(3-5-16(15)20)4-6-17(24)22-8-9-23(18(25)12-22)14-2-1-7-21-11-14/h1-3,5,7,10-11H,4,6,8-9,12H2
- InChI Key: RBRMCQXNMOFJCF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CCC(N1CC(N(C2C=NC=CC=2)CC1)=O)=O)F
Computed Properties
- Exact Mass: 361.0993326 g/mol
- Monoisotopic Mass: 361.0993326 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 361.8
- XLogP3: 2.1
- Topological Polar Surface Area: 53.5
4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6573-7351-2μmol |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-5μmol |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-10μmol |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-20μmol |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-1mg |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-2mg |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-3mg |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-4mg |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-5mg |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6573-7351-10mg |
4-[3-(3-chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one |
2097921-89-4 | 10mg |
$79.0 | 2023-09-07 |
4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one
4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one: A Comprehensive Overview
The compound 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one (CAS No. 2097921-89-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse pharmacological activities. The structure of this molecule incorporates a piperazinone ring, a pyridine moiety, and a substituted phenyl group, making it a promising candidate for drug development.
Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for biological testing.
One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has shown remarkable efficacy in inhibiting histone deacetylases (HDACs), which are key players in epigenetic regulation. This activity suggests its potential as an anti-cancer agent, particularly in targeting tumors with aberrant epigenetic profiles.
In addition to its enzymatic inhibition properties, this compound has also been investigated for its ability to modulate ion channels and receptors. Preclinical studies indicate that 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one can interact with voltage-gated sodium channels, making it a potential candidate for treating epilepsy and chronic pain conditions. These findings underscore the versatility of this molecule across multiple therapeutic areas.
The structural features of 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one play a crucial role in its biological activity. The presence of electron-withdrawing groups such as chlorine and fluorine on the phenyl ring enhances the molecule's lipophilicity and stability, which are essential for drug-like properties. Furthermore, the pyridine moiety contributes to hydrogen bonding capabilities, improving bioavailability and target binding affinity.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound comprehensively. These analyses confirm the molecular formula and purity, ensuring that the compound meets rigorous quality standards for preclinical studies.
Looking ahead, 4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yli)piperazinone holds immense promise for further exploration in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to assess its safety profile and efficacy in animal models. If successful, this compound could pave the way for novel therapeutic interventions across various disease states.
In conclusion, 4-[3-(3-Chloro-)propanoyl]-1-(pyridin-)piperazinoone represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with robust biological activity, positions it as a leading candidate for developing innovative treatments. As research progresses, this compound will undoubtedly contribute significantly to our understanding of complex biological systems and pave the way for next-generation therapeutics.
2097921-89-4 (4-[3-(3-Chloro-4-fluorophenyl)propanoyl]-1-(pyridin-3-yl)piperazin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)